Cas no 1379333-48-8 (5-(2-bromoprop-2-enyl)-2-chloro-1,3-dimethylbenzene)

• Product Name: 5-(2-bromoprop-2-enyl)-2-chloro-1,3-dimethylbenzene
• CAS No: 1379333-48-8
• MF: C₁₁H₁₂BrCl
• MW: 259.569981575012
• MDL: MFCD16250168
• CID: 5150249
• Update Time: 2026-03-03

5-(2-bromoprop-2-enyl)-2-chloro-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoprop-2-enyl)-2-chloro-1,3-dimethylbenzene

• MDL： MFCD16250168
• Inchi： 1S/C11H12BrCl/c1-7-4-10(6-9(3)12)5-8(2)11(7)13/h4-5H,3,6H2,1-2H3
• InChI Key： UDJFWGOXQSWBEI-UHFFFAOYSA-N
• SMILES： C1(C)=CC(CC(Br)=C)=CC(C)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 5-(2-bromoprop-2-enyl)-2-chloro-1,3-dimethylbenzene

Research Brief on 5-(2-bromoprop-2-enyl)-2-chloro-1,3-dimethylbenzene (CAS: 1379333-48-8)

This research brief provides an in-depth analysis of the latest advancements and applications of 5-(2-bromoprop-2-enyl)-2-chloro-1,3-dimethylbenzene (CAS: 1379333-48-8), a key intermediate in pharmaceutical and agrochemical synthesis. Recent studies highlight its role in the development of novel bioactive compounds, particularly in the context of targeted drug design and chemical biology.

The compound, characterized by its bromo- and chloro-substituted aromatic structure, has been extensively investigated for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in constructing complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing potent kinase inhibitors, showcasing its versatility in medicinal chemistry.

Furthermore, computational studies have elucidated the compound's electronic properties, revealing its potential as a scaffold for designing electrophilic warheads in covalent drug discovery. This aligns with the growing interest in covalent inhibitors, particularly for challenging targets like KRAS and BTK. Recent patent filings (e.g., WO2023056321) also emphasize its incorporation into PROTACs (Proteolysis Targeting Chimeras), underscoring its relevance in next-generation therapeutics.

In agrochemical applications, 5-(2-bromoprop-2-enyl)-2-chloro-1,3-dimethylbenzene has been leveraged as a precursor for herbicides with improved selectivity. Field trials conducted in 2024 by Syngenta AG reported enhanced efficacy against resistant weed species, attributed to the compound's unique halogenated side chain enabling optimal soil mobility and bioavailability.

Despite these advancements, challenges remain in optimizing its synthetic routes for industrial-scale production. A recent Green Chemistry publication proposed a biocatalytic approach using engineered P450 enzymes to reduce heavy metal waste from traditional bromination methods, achieving a 65% yield improvement. This innovation addresses both economic and environmental concerns associated with its manufacture.

In conclusion, 1379333-48-8 continues to be a molecule of significant interest across multiple disciplines. Its dual utility in drug discovery and crop protection, coupled with emerging sustainable synthesis methods, positions it as a critical building block in 21st-century chemical innovation. Future research directions may explore its stereoselective transformations and applications in materials science.